Cas no 37414-44-1 (2,3-dihydro-1H-indene-2-carbaldehyde)

2,3-dihydro-1H-indene-2-carbaldehyde structure
37414-44-1 structure
Product Name:2,3-dihydro-1H-indene-2-carbaldehyde
CAS No:37414-44-1
MF:C10H10O
MW:146.185802936554
MDL:MFCD14155842
CID:296778
PubChem ID:11744771
Update Time:2025-04-19

2,3-dihydro-1H-indene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-2-carboxaldehyde,2,3-dihydro-
    • 1H-Indene-2-carboxaldehyde,2,3-dihydro
    • 2-Indanecarbaldehyde
    • 1-cyanoindan
    • 1-cyanoindane
    • 1-indanecarbonitrile
    • 2,3-dihydro-1H-indene-2-carboxaldehyde
    • 2-indancarbaldehyde
    • AC1MI0WI
    • ANW-56470
    • CTK4F7915
    • EINECS 247-718-2
    • Indan-1-carbonitril
    • Indan-1-carbonitrile
    • Indan-2-carbaldehyd
    • indan-2-carbaldehyde
    • indan-2-yl-carbaldehyde
    • indane 2-carboxaldehyde
    • INDANE-1-CARBONITRILE
    • indane-2-carboxaldehyde
    • SureCN1697825
    • 2,3-dihydro-1H-indene-2-carbaldehyde
    • Z1255436588
    • 1H-Indene-2-carboxaldehyde, 2,3-dihydro-
    • DTXSID101334114
    • F87911
    • 37414-44-1
    • CS-0214599
    • EN300-182639
    • SB36891
    • F8888-3695
    • 2-formylindane
    • SCHEMBL385636
    • 1H-Indene-2-carboxaldehyde,2,3-dihydro-(9CI)
    • AKOS005216522
    • 1H-Indene-2-carboxaldehyde, 2,3-dihydro- (9CI)
    • KPTYDOSQASSERS-UHFFFAOYSA-N
    • MFCD14155842
    • DB-122199
    • MDL: MFCD14155842
    • Inchi: 1S/C10H10O/c11-7-8-5-9-3-1-2-4-10(9)6-8/h1-4,7-8H,5-6H2
    • InChI Key: KPTYDOSQASSERS-UHFFFAOYSA-N
    • SMILES: O=CC1CC2C=CC=CC=2C1

Computed Properties

  • Exact Mass: 146.0732
  • Monoisotopic Mass: 146.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

2,3-dihydro-1H-indene-2-carbaldehyde Pricemore >>

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